Cas no 2248270-34-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(methylcarbamoyl)amino]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(methylcarbamoyl)amino]benzoate
• CAS No: 2248270-34-8
• MF: C₁₇H₁₃N₃O₅
• MW: 339.302223920822
• CID: 6321140
• PubChem ID: 165719245
• Update Time: 2025-10-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(methylcarbamoyl)amino]benzoate Chemical and Physical Properties

Names and Identifiers

• 2248270-34-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(methylcarbamoyl)amino]benzoate
• EN300-6518024

• Inchi： 1S/C17H13N3O5/c1-18-17(24)19-11-8-6-10(7-9-11)16(23)25-20-14(21)12-4-2-3-5-13(12)15(20)22/h2-9H,1H3,(H2,18,19,24)
• InChI Key： SYYQYCHFOKZRFA-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)NC(NC)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 339.08552052g/mol
• Monoisotopic Mass: 339.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(methylcarbamoyl)amino]benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(methylcarbamoyl)amino]benzoate (CAS No. 2248270-34-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(methylcarbamoyl)amino]benzoate, identified by its CAS number 2248270-34-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The compound’s unique framework, combining an isoindole core with a benzoate moiety and a methylcarbamoyl functional group, positions it as a promising candidate for further investigation in drug discovery.

The structural composition of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(methylcarbamoyl)amino]benzoate exhibits a rich interplay of electronic and steric effects that contribute to its chemical reactivity and biological interactions. The isoindole ring system is known for its versatility in medicinal chemistry, often serving as a scaffold for molecules with anti-inflammatory, antimicrobial, and anticancer properties. The presence of the dioxo group enhances the electrophilicity of the molecule, making it susceptible to nucleophilic attacks that can be exploited in synthetic chemistry. Additionally, the benzoate moiety introduces hydrophobicity and stability, while the methylcarbamoyl group adds a polar amine functionality that can engage in hydrogen bonding and other non-covalent interactions with biological targets.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their potential biological activities. Molecular docking studies have been instrumental in predicting the binding modes of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(methylcarbamoyl)amino]benzoate to various protein targets. For instance, preliminary simulations suggest that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. These findings align with the growing body of evidence supporting the therapeutic potential of isoindole derivatives.

In parallel, experimental investigations have begun to elucidate the pharmacological profile of this compound. In vitro assays have demonstrated promising anti-inflammatory effects by modulating key signaling pathways such as NF-κB and MAPK. The ability of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(methylcarbamoyl)amino]benzoate to inhibit these pathways suggests its potential as a lead compound for developing novel anti-inflammatory agents. Furthermore, preliminary cytotoxicity studies indicate that this molecule exhibits selective toxicity toward certain cancer cell lines while sparing healthy cells, highlighting its promise as an anticancer therapeutic.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(methylcarbamoyl)amino]benzoate presents both challenges and opportunities for synthetic chemists. The construction of the isoindole core requires careful consideration of reaction conditions to ensure high yield and purity. Strategies such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations have been explored to streamline the synthesis process. Additionally, the introduction of the methylcarbamoyl group necessitates precise control over reaction conditions to avoid side products. Advances in green chemistry have also influenced synthetic approaches, with efforts focusing on reducing solvent usage and minimizing waste generation.

The development of novel pharmaceuticals is often hampered by issues related to bioavailability and pharmacokinetics. To address these challenges, researchers are exploring structural modifications that can enhance the solubility and metabolic stability of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 4-[((methylcarbamoyl)amino)benzoate]. Computational modeling has been used to predict how changes in molecular structure can influence pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These insights are guiding efforts to optimize the compound’s pharmacological profile before moving into preclinical development.

The future direction of research on 1,3-dioxo -2 , 3 -dihydro -1 H - iso indol - 2 - yl 4 - [(( methyl carbamoy l ) amino ) ben z o ate ] ( CAS No . 2248270 -34 -8 ) is likely to involve interdisciplinary collaboration between chemists , biologists , and pharmacologists . Further preclinical studies are needed to validate its therapeutic potential and establish safe dosing regimens . Additionally , exploring its mechanism of action at a molecular level will provide valuable insights into its mode of action and identify potential off-target effects .

As our understanding of complex biological systems continues to evolve , compounds like 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - iso indol - 2 - yl 4 - [(( methyl carbamoy l ) amino ) ben z o ate ] ( CAS No . 2248270 -34 -8 ) are poised to play a crucial role in next-generation therapeutics . Their unique structural features offer a wealth of opportunities for innovation , making them valuable assets in the pharmaceutical pipeline . With continued research and development , this compound holds promise for addressing some of today’s most pressing medical challenges.